Cas no 401602-98-0 (2-Benzyl(phenylsulfonyl)aminobenzoic acid)

• Product Name: 2-Benzyl(phenylsulfonyl)aminobenzoic acid
• CAS No: 401602-98-0
• MF: C₂₀H₁₇NO₄S
• MW: 367.41828417778
• MDL: MFCD02106160
• CID: 4713887
• Update Time: 2025-07-22

2-Benzyl(phenylsulfonyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[benzyl(phenylsulfonyl)amino]benzoic acid
• CBMicro_025727
• Oprea1_534613
• Oprea1_049337
• ADAL1002202
• STL199882
• BBL022774
• ST50997441
• 2-[benzenesulfonyl(benzyl)amino]benzoic acid
• 2-(N-BENZYLBENZENESULFONAMIDO)BENZOIC ACID
• benzoic acid, 2-[(phenylmethyl)(phenylsulfonyl)amino]-
• 2-Benzyl(phenylsulfonyl)aminobenzoic acid

• MDL： MFCD02106160
• Inchi： 1S/C20H17NO4S/c22-20(23)18-13-7-8-14-19(18)21(15-16-9-3-1-4-10-16)26(24,25)17-11-5-2-6-12-17/h1-14H,15H2,(H,22,23)
• InChI Key： XBZCFMWJHRNLMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Benzyl(phenylsulfonyl)aminobenzoic acid

Introduction to 2-Benzyl(phenylsulfonyl)aminobenzoic acid (CAS No. 401602-98-0)

2-Benzyl(phenylsulfonyl)aminobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 401602-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its complex structural framework, which includes both benzyl and phenylsulfonyl substituents. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The structural composition of 2-Benzyl(phenylsulfonyl)aminobenzoic acid encompasses a benzoic acid core, which is a well-documented scaffold in the synthesis of bioactive molecules. The presence of an amine group linked to a benzyl moiety and a phenylsulfonyl group introduces additional reactivity and potential interactions with biological targets. This structural complexity suggests that the compound may exhibit multifaceted pharmacological activities, including anti-inflammatory, antioxidant, and potentially antimicrobial properties. Such characteristics are highly sought after in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and synthesizing novel derivatives of benzoic acid for their therapeutic potential. The benzyl(phenylsulfonyl)aminobenzoic acid structure represents an advanced modification of this core scaffold, designed to enhance binding affinity and metabolic stability. Studies have demonstrated that modifications in the aromatic ring and the substituent groups can significantly influence the pharmacokinetic profile and biological activity of benzoic acid derivatives. This underscores the importance of 2-Benzyl(phenylsulfonyl)aminobenzoic acid as a lead compound for further medicinal chemistry investigations.

One of the most compelling aspects of 2-Benzyl(phenylsulfonyl)aminobenzoic acid is its potential as a precursor for drug discovery programs. The compound's ability to interact with biological receptors or enzymes through its multiple functional groups makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can optimize its pharmacological properties to achieve desired therapeutic effects while minimizing side effects. This approach aligns with contemporary trends in drug development, which emphasize precision and efficacy.

Recent advancements in computational chemistry have further enhanced the utility of 2-Benzyl(phenylsulfonyl)aminobenzoic acid in drug design. Molecular modeling techniques allow researchers to predict how this compound might interact with target proteins at the atomic level. These simulations can guide synthetic efforts by identifying key structural features that are critical for binding affinity. Moreover, virtual screening methods enable the rapid evaluation of large libraries of derivatives, streamlining the process of identifying promising candidates for experimental validation.

The pharmaceutical industry has shown particular interest in benzoic acid derivatives due to their broad spectrum of biological activities. For instance, compounds with similar structural motifs have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and metabolic conditions. The unique combination of functional groups in 2-Benzyl(phenylsulfonyl)aminobenzoic acid positions it as a promising candidate for these applications. Ongoing research aims to elucidate its mechanism of action and explore its potential as an active pharmaceutical ingredient (API).

In addition to its pharmaceutical applications, 2-Benzyl(phenylsulfonyl)aminobenzoic acid may find utility in other areas such as agrochemicals and material science. Its complex structure suggests that it could serve as a building block for synthesizing more sophisticated molecules with tailored properties. For example, derivatives of this compound might be developed as novel pesticides or corrosion inhibitors due to their chemical stability and reactivity.

The synthesis of 2-Benzyl(phenylsulfonyl)aminobenzoic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and regioselectivity is paramount to achieving high yields and purity. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the facile introduction of benzyl and phenylsulfonyl groups into the benzoic acid backbone.

As research continues to evolve, the role of 2-Benzyl(phenylsulfonyl)aminobenzoic acid is likely to expand beyond its current applications. New discoveries may uncover additional pharmacological effects or reveal novel ways to utilize this compound in industrial processes. The ongoing investigation into its properties underscores its significance as a versatile chemical entity with far-reaching implications.

In conclusion, 2-Benzyl(phenylsulfonyl)aminobenzoic acid (CAS No. 401602-98-0) stands out as a structurally intricate and biologically relevant compound with diverse potential applications. Its unique combination of functional groups makes it an invaluable asset in pharmaceutical research, while its synthetic accessibility allows for further exploration and innovation. As our understanding of molecular interactions deepens, compounds like this are poised to play a crucial role in shaping the future of medicine and materials science.